Cas no 1378944-02-5 (2-Bromobenzo[d]thiazole-7-carboxylic acid)

2-Bromobenzo[d]thiazole-7-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a bromine substituent at the 2-position of the benzo[d]thiazole scaffold. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The presence of both bromine and carboxylic acid functional groups enables selective modifications, such as cross-coupling reactions or further derivatization. Its rigid benzo[d]thiazole core contributes to stability and potential biological activity. The compound is typically employed in research settings for constructing complex molecular architectures or as a precursor for bioactive molecules. Proper handling is advised due to its reactive functional groups.
2-Bromobenzo[d]thiazole-7-carboxylic acid structure
1378944-02-5 structure
Product Name:2-Bromobenzo[d]thiazole-7-carboxylic acid
CAS No:1378944-02-5
MF:C8H4BrNO2S
MW:258.091859817505
CID:1081962
PubChem ID:23033879
Update Time:2025-05-28

2-Bromobenzo[d]thiazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Bromobenzo[d]thiazole-7-carboxylic acid
    • 2-bromo-1,3-benzothiazole-7-carboxylic acid
    • SCHEMBL5118299
    • DB-423077
    • 2-Bromo-7-benzothiazolecarboxylic acid
    • 1378944-02-5
    • DTXSID20629939
    • 2-Bromobenzo[d]thiazole-7-carboxylicacid
    • 2-bromobenzothiazole-7-carboxylic acid
    • UGWQBMGFRKLKOK-UHFFFAOYSA-N
    • Inchi: 1S/C8H4BrNO2S/c9-8-10-5-3-1-2-4(7(11)12)6(5)13-8/h1-3H,(H,11,12)
    • InChI Key: UGWQBMGFRKLKOK-UHFFFAOYSA-N
    • SMILES: BrC1=NC2C=CC=C(C(=O)O)C=2S1

Computed Properties

  • Exact Mass: 256.91461g/mol
  • Monoisotopic Mass: 256.91461g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 78.4Ų

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